BOC-ALA-GLY-PRO-ARG-7-AMINO-4-METHYLCOUMARIN
BOC-ALA-GLY-PRO-ARG-7-AMINO-4-METHYLCOUMARIN
Brand Name:
Vulcanchem
CAS No.:
118850-78-5
VCID:
VC0040069
InChI:
InChI=1S/C31H44N8O8/c1-17-14-25(41)46-23-15-19(10-11-20(17)23)37-27(43)21(8-6-12-34-29(32)33)38-28(44)22-9-7-13-39(22)24(40)16-35-26(42)18(2)36-30(45)47-31(3,4)5/h10-11,14-15,18,21-22H,6-9,12-13,16H2,1-5H3,(H,35,42)(H,36,45)(H,37,43)(H,38,44)(H4,32,33,34)/t18-,21-,22-/m0/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)CNC(=O)C(C)NC(=O)OC(C)(C)C
Molecular Formula:
C31H44N8O8
Molecular Weight:
656.7 g/mol
BOC-ALA-GLY-PRO-ARG-7-AMINO-4-METHYLCOUMARIN
CAS No.: 118850-78-5
Main Products
VCID: VC0040069
Molecular Formula: C31H44N8O8
Molecular Weight: 656.7 g/mol
CAS No. | 118850-78-5 |
---|---|
Product Name | BOC-ALA-GLY-PRO-ARG-7-AMINO-4-METHYLCOUMARIN |
Molecular Formula | C31H44N8O8 |
Molecular Weight | 656.7 g/mol |
IUPAC Name | tert-butyl N-[(2S)-1-[[2-[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-2-oxoethyl]amino]-1-oxopropan-2-yl]carbamate |
Standard InChI | InChI=1S/C31H44N8O8/c1-17-14-25(41)46-23-15-19(10-11-20(17)23)37-27(43)21(8-6-12-34-29(32)33)38-28(44)22-9-7-13-39(22)24(40)16-35-26(42)18(2)36-30(45)47-31(3,4)5/h10-11,14-15,18,21-22H,6-9,12-13,16H2,1-5H3,(H,35,42)(H,36,45)(H,37,43)(H,38,44)(H4,32,33,34)/t18-,21-,22-/m0/s1 |
Standard InChIKey | FSHIRCDNFQJWRI-NYVOZVTQSA-N |
Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@@H]3CCCN3C(=O)CNC(=O)[C@H](C)NC(=O)OC(C)(C)C |
SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)CNC(=O)C(C)NC(=O)OC(C)(C)C |
Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C3CCCN3C(=O)CNC(=O)C(C)NC(=O)OC(C)(C)C |
Sequence | AGPR |
PubChem Compound | 25108625 |
Last Modified | Nov 11 2021 |
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